Cas no 2227760-65-6 (rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol
• CAS No: 2227760-65-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6422137
• PubChem ID: 165603534
• Update Time: 2025-05-20

rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol
• EN300-1637077
• 2227760-65-6

• Inchi： 1S/C11H21NO/c13-11-8-12-7-10(11)9-5-3-1-2-4-6-9/h9-13H,1-8H2/t10-,11+/m0/s1
• InChI Key： AZXAQUCWFVIYOW-WDEREUQCSA-N
• SMILES： O[C@@H]1CNC[C@H]1C1CCCCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol

Introduction to Rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol (CAS No. 2227760-65-6)

Rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol, a compound with the chemical identifier CAS No. 2227760-65-6, represents a significant advancement in the field of pharmaceutical chemistry. This enantiomerically pure compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of Rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol consists of a cycloheptyl group attached to a pyrrolidine ring, with an alcohol functional group at the 3-position and a stereocenter at the 4-position, contributing to its complex stereochemistry.

The synthesis of such intricate molecular frameworks demands meticulous attention to detail and advanced synthetic methodologies. Recent studies have highlighted the importance of enantioselective synthesis in producing compounds like Rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol with high enantiomeric purity. This has been achieved through the use of chiral auxiliaries and catalysts, which facilitate the formation of specific stereoisomers while minimizing racemization.

In the realm of medicinal chemistry, the significance of stereochemistry cannot be overstated. The enantiomers of a compound can exhibit vastly different pharmacological properties, making the precise control of stereochemistry crucial for drug development. Rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol exemplifies this principle, as its specific stereoconfiguration may confer unique biological activities that are not present in its racemic counterpart.

Recent research has begun to explore the potential applications of Rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol in various therapeutic areas. One particularly promising area is in the development of central nervous system (CNS) drugs. The pyrrolidine scaffold is known to be a privileged structure in CNS pharmacology, often found in compounds with neuroactive properties. The cycloheptyl substituent may further enhance binding affinity and selectivity for specific neurotransmitter receptors.

Moreover, studies have indicated that derivatives of this compound may exhibit potential as scaffolds for antipsychotic and antidepressant drugs. The alcohol functional group at the 3-position provides a site for further chemical modification, allowing for the development of novel analogs with enhanced pharmacological profiles. Such modifications could lead to compounds with improved efficacy and reduced side effects compared to existing treatments.

The structural complexity of Rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol also makes it an attractive candidate for use as a building block in drug discovery programs. Its rigid pyrrolidine core can serve as a scaffold for designing molecules with specific spatial arrangements of functional groups, which is often critical for achieving optimal biological activity. By leveraging this compound as a starting point, chemists can explore new chemical spaces and identify novel therapeutic agents.

In addition to its pharmacological potential, Rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol has shown promise in preclinical studies as a tool compound for understanding receptor binding mechanisms. Its well-defined stereochemistry allows researchers to investigate how different stereoisomers interact with biological targets at the molecular level. This information can be invaluable for designing more effective drugs that target specific receptors or enzymes.

The synthesis and characterization of racemic and enantiopure forms of this compound have also contributed to advancements in analytical chemistry techniques. High-resolution NMR spectroscopy and X-ray crystallography have been instrumental in elucidating its complex structure and confirming its stereochemical purity. These techniques are essential for ensuring that the compound meets stringent quality standards before it can be used in further research or clinical trials.

The future prospects for rac-(3R,4S)-4-cycloheptylpyrrolidin-3-ol are promising, with ongoing research focusing on optimizing its synthesis and exploring new applications. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics. Their unique structural features and potential biological activities make them valuable assets in the pharmaceutical industry's arsenal against disease.